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Compound of Interest

Compound Name: 4-Aminobenzylamine

Cat. No.: B048907

Physical Properties of 4-Aminobenzylamine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminobenzylamine is a versatile diamine building block utilized in the synthesis of a variety
of compounds, including novel fluorescent sensors and modified carbon nanotubes. A thorough
understanding of its physical properties is essential for its effective application in research and
development, particularly in drug discovery and materials science. This technical guide
provides a comprehensive overview of the melting point, boiling point, and solubility of 4-
aminobenzylamine, supported by detailed experimental protocols.

Core Physical Properties

The physical characteristics of 4-aminobenzylamine are summarized below. These values are
critical for determining appropriate reaction conditions, purification methods, and storage
requirements.
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Physical Property Value Notes

The reported melting point
) ) varies across different sources,
Melting Point 24 - 37 °C ] ]
which may be attributed to the

purity of the substance.

This compound is typically

distilled under reduced
Boiling Point 101 °C at 0.05 mmHg pressure to prevent

decomposition at higher

temperatures.

As an amine with seven
carbon atoms, its solubility in
water is limited. However, it
- Insoluble in water; Soluble in readily forms soluble salts in
Solubility acids and organic solvents. acidic solutions. Its nonpolar
benzene ring and short alkyl
chain contribute to its solubility

in common organic solvents.

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standardized methodologies for measuring the melting point, boiling
point, and solubility of 4-aminobenzylamine.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry 4-aminobenzylamine is
packed into a capillary tube to a height of 2-3 mm. The tube is sealed at one end.
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o Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used. The
capillary tube is placed in the apparatus, adjacent to a thermometer or temperature probe.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For pure compounds, this range is
typically narrow (0.5-1 °C).[1][2][3][4][5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. For compounds like 4-aminobenzylamine that may decompose at
atmospheric pressure, the boiling point is determined under vacuum.

Methodology: Vacuum Distillation

o Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a
condenser, a receiving flask, and a connection to a vacuum pump. A thermometer is placed
so that the top of the bulb is level with the side arm of the distillation head.

e Sample and Boiling Chips: The 4-aminobenzylamine sample and a few boiling chips or a
magnetic stir bar are placed in the round-bottom flask to ensure smooth boiling.

e Evacuation: The system is carefully evacuated to the desired pressure (e.g., 0.05 mmHg).

e Heating: The flask is heated gently. The temperature is recorded when the liquid is boiling
and a constant stream of distillate is collected in the receiving flask. This constant
temperature is the boiling point at the recorded pressure.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally
depends on the physical and chemical properties of both the solute and the solvent.
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Methodology: Shake-Flask Method

e Sample Preparation: An excess amount of 4-aminobenzylamine is added to a known
volume of the solvent of interest (e.g., water, ethanol, acetone) in a sealed flask.

o Equilibration: The flask is agitated at a constant temperature (e.g., 25 °C) for a prolonged
period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and
undissolved solute.

e Phase Separation: The suspension is allowed to stand without agitation to permit the
undissolved solid to settle. An aliquot of the supernatant is then carefully removed, often
followed by filtration or centrifugation to ensure no solid particles are present.

o Quantification: The concentration of 4-aminobenzylamine in the clear, saturated solution is
determined using a suitable analytical technique, such as UV-Vis spectrophotometry or High-
Performance Liquid Chromatography (HPLC).

o Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent
(e.g., g/200 mL or mg/mL).

Logical Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and purification of a
derivative using 4-aminobenzylamine, a common application for this reagent.

Reactants:
4-Aminobenzylamine
+Aldehyde/Ketone

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of a Schiff base derivative
from 4-aminobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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